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Compound of Interest

Compound Name:
3-(Trifluoromethyl)thiophene-2-

carboxylic acid

Cat. No.: B1357963 Get Quote

CAS Number: 767337-59-7

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Trifluoromethyl)thiophene-2-carboxylic acid is a fluorinated heterocyclic compound that

belongs to the class of thiophene carboxylic acids. The presence of a trifluoromethyl group, a

key pharmacophore in medicinal chemistry, and the carboxylic acid functionality make it a

potentially valuable building block for the synthesis of novel therapeutic agents. Thiophene

derivatives, in general, are known to possess a wide range of biological activities, including

anti-inflammatory, antimicrobial, and anticancer properties. This document provides a technical

overview of the available data on 3-(Trifluoromethyl)thiophene-2-carboxylic acid.

Physicochemical Properties
The fundamental physicochemical properties of 3-(Trifluoromethyl)thiophene-2-carboxylic
acid are summarized in the table below. It is important to note that experimental data for

properties such as melting point, boiling point, and solubility are not widely reported in publicly

available literature and are often listed as "not available" by commercial suppliers.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1357963?utm_src=pdf-interest
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/90141288
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 767337-59-7

Molecular Formula C₆H₃F₃O₂S

Molecular Weight 196.15 g/mol [2]

IUPAC Name
3-(Trifluoromethyl)thiophene-2-

carboxylic acid

Physical Form Solid

Purity Typically ≥95% [2]

Storage Conditions
Store in a cool, dry, dark place

(2-8°C recommended)
[3]
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Spectroscopic Data
Detailed experimental spectroscopic data for 3-(Trifluoromethyl)thiophene-2-carboxylic acid
is not readily available in peer-reviewed literature. However, commercial suppliers indicate the

availability of NMR, HPLC, and LC-MS data upon request.[3][4] This information is crucial for

the structural confirmation and purity assessment of the compound.

Synthesis
A specific, detailed experimental protocol for the synthesis of 3-(Trifluoromethyl)thiophene-2-
carboxylic acid is not described in the currently available scientific literature. However, general

synthetic strategies for substituted thiophene carboxylic acids can be considered as potential

routes. One plausible approach could involve the introduction of the trifluoromethyl group onto

a suitable thiophene precursor followed by carboxylation.

The diagram below illustrates a generalized, hypothetical synthetic pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://aksci.com/item_detail.php?cat=3802CZ
https://aksci.com/item_detail.php?cat=3802CZ
https://www.bldpharm.com/products/767337-59-7.html
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.bldpharm.com/products/767337-59-7.html
https://www.ambeed.com/products/767337-59-7.html
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.benchchem.com/product/b1357963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Steps

Final Product

Suitable Thiophene Precursor

Trifluoromethylation

Reagents

3-(Trifluoromethyl)thiophene

Carboxylation
(e.g., via lithiation and reaction with CO₂)

Reagents

3-(Trifluoromethyl)thiophene-2-carboxylic acid

Click to download full resolution via product page

Caption: A generalized synthetic workflow for 3-(Trifluoromethyl)thiophene-2-carboxylic
acid.
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Experimental Protocols
Due to the lack of published specific synthetic procedures, a detailed experimental protocol

cannot be provided at this time. Researchers interested in the synthesis of this compound

would need to develop a method based on established organofluorine and heterocyclic

chemistry principles.

Applications in Drug Discovery and Research
While the specific biological activity of 3-(Trifluoromethyl)thiophene-2-carboxylic acid is not

yet reported, the thiophene scaffold is a well-established pharmacophore present in numerous

approved drugs. The introduction of a trifluoromethyl group can significantly enhance a

molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.

Derivatives of thiophene-2-carboxylic acid have been investigated for a variety of therapeutic

applications:

Oncology: Some 3-arylaminothiophenic-2-carboxylic acid derivatives have been identified as

inhibitors of the fat mass and obesity-associated protein (FTO), a target in acute myeloid

leukemia.[5]

Inflammatory Diseases: A dichlorinated benzo[b]thiophene-2-carboxylic acid derivative has

been shown to alleviate ulcerative colitis by suppressing the mTORC1 signaling pathway.[6]

Given these precedents, 3-(Trifluoromethyl)thiophene-2-carboxylic acid represents a

valuable starting point for the design and synthesis of new chemical entities for various disease

targets. Its utility as a building block in medicinal chemistry is significant, allowing for the

generation of amides, esters, and other derivatives for biological screening.

The logical workflow for utilizing this compound in a drug discovery program is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid | C10H6F3NO2S | CID
90141288 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 767337-59-7 3-(Trifluoromethyl)thiophene-2-carboxylic acid AKSci 3802CZ [aksci.com]

3. 767337-59-7|3-(Trifluoromethyl)thiophene-2-carboxylic acid|BLD Pharm [bldpharm.com]

4. 767337-59-7 | 3-(Trifluoromethyl)thiophene-2-carboxylic acid | Fluorinated Building Blocks
| Ambeed.com [ambeed.com]

5. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors
showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]

6. 3,6-dichlorobenzo[b]thiophene-2-carboxylic acid alleviates ulcerative colitis by
suppressing mammalian target of rapamycin complex 1 activation and regulating intestinal
microbiota - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: 3-(Trifluoromethyl)thiophene-
2-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357963#3-trifluoromethyl-thiophene-2-carboxylic-
acid-cas-number-767337-59-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

